2-(Isopropylamino)-3-(4-methylphenyl)-2-cyclohexen-1-one

• CAS No.: 62297-25-0
• Molecular Formula: C16H21NO
• Molecular Weight: 243.34 g/mol
• IUPAC Name: 3-(4-methylphenyl)-2-(propan-2-ylamino)cyclohex-2-en-1-one
• InChI: InChI=1S/C16H21NO/c1-11(2)17-16-14(5-4-6-15(16)18)13-9-7-12(3)8-10-13/h7-11,17H,4-6H2,1-3H3
• InChI Key: JJKXJEFSYHRYPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(C(=O)CCC2)NC(C)C

Description

2-(Isopropylamino)-3-(4-methylphenyl)-2-cyclohexen-1-one is a chemical compound known for its unique structure and properties It is characterized by the presence of an isopropylamino group, a methylphenyl group, and a cyclohexenone ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Isopropylamino)-3-(4-methylphenyl)-2-cyclohexen-1-one typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of 4-methylbenzaldehyde with cyclohexanone in the presence of a base to form an intermediate, which is then reacted with isopropylamine to yield the final product. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency and yield, often utilizing continuous flow reactors and automated systems to ensure consistent quality and production rates. The use of catalysts and advanced purification techniques may also be employed to enhance the overall process.

Chemical Reactions Analysis

Types of Reactions

2-(Isopropylamino)-3-(4-methylphenyl)-2-cyclohexen-1-one undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate or chromium trioxide for oxidation, reducing agents like sodium borohydride or lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The reaction conditions vary depending on the desired transformation but often involve controlled temperatures and the use of solvents.

Major Products Formed

The major products formed from these reactions depend on the specific reaction type. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines. Substitution reactions can result in a wide range of products depending on the nucleophile used.

Scientific Research Applications

2-(Isopropylamino)-3-(4-methylphenyl)-2-cyclohexen-1-one has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(Isopropylamino)-3-(4-methylphenyl)-2-cyclohexen-1-one involves its interaction with molecular targets and pathways within biological systems. The compound may act as an inhibitor or activator of specific enzymes or receptors, leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of its use.

Comparison with Similar Compounds

Similar Compounds

• 2-Isopropylamino-4’-methylacetophenone
• 2-Amino-2-(2-isopropoxy-4-methylphenyl)ethan-1-ol

Uniqueness

2-(Isopropylamino)-3-(4-methylphenyl)-2-cyclohexen-1-one is unique due to its specific structural features, which confer distinct reactivity and properties